N-(6-(isoquinolin-5-yl)naphthalen-2-yl)thiophene-2-carboxamide

• CAS RN: 919362-55-3
• Molecular Formula: C24H16N2OS
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-(6-isoquinolin-5-ylnaphthalen-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C24H16N2OS/c27-24(23-5-2-12-28-23)26-20-9-8-16-13-18(7-6-17(16)14-20)21-4-1-3-19-15-25-11-10-22(19)21/h1-15H,(H,26,27)
• InChI Key: LUAFPHZWTKNURK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)C3=CC4=C(C=C3)C=C(C=C4)NC(=O)C5=CC=CS5

Description

N-(6-(isoquinolin-5-yl)naphthalen-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H16N2OS and its molecular weight is 380.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave vial containing 6-(thiophene-2-carboxamido)naphthalen-2-yl trifluoromethanesulfonate (0.100 g, 0.2 mmol), in 1,4-Dioxane (3 mL), was added isoquinolin-5-ylboronic acid (0.129 g, 0.8 mmol), Fibrecat catalyst (0.005 g, 5% by wt.), and Potassium Carbonate (2 M, 0.50 mL, 1 mmol). The vial was capped and placed into CEM Microwave for 10 minutes at 80° C., while supplying 50 Watts of power through power-max. The mixture was diluted with DCM (2 mL) and water (2 mL). The aqueous layer was extracted with DCM (3×10 mL). The combined organics was dried over sodium sulfate, filtered, and concentrated in-vacuo. The crude was purified from reverse-phase HPLC. This gave a yellow colored amorphous solid, which was titled product (0.078 g, 0.2 mmol). MS (ESI pos. ion) m/z: 381 (M+H).